Cas no 685-89-2 (ethyl 2-fluoro-3-methylbut-2-enoate)

• Product Name: ethyl 2-fluoro-3-methylbut-2-enoate
• CAS No: 685-89-2
• MF: C₇H₁₁FO₂
• MW: 146.159446001053
• MDL: MFCD27927366
• CID: 820191
• PubChem ID: 10396959
• Update Time: 2025-10-31

ethyl 2-fluoro-3-methylbut-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-bromo-6-chlorobenzoate
• 2-Fluoro-3-Methyl-But-2-Enoic Acid Ethyl Ester
• Benzoic acid, 2-bromo-6-chloro-, methyl ester
• 2-Fluoro-3-methylcrotonic acid ethyl ester
• ethyl 2-fluoro-3-methylbut-2-enoate
• SCHEMBL3365717
• BNWNCVHANYORFN-UHFFFAOYSA-N
• AKOS028112318
• EN300-205074
• 685-89-2
• 2-Butenoic acid, 2-fluoro-3-methyl-, ethyl ester
• ethyl2-fluoro-3-methylbut-2-enoate
• DTXSID401238909

• MDL： MFCD27927366
• Inchi： 1S/C7H11FO2/c1-4-10-7(9)6(8)5(2)3/h4H2,1-3H3
• InChI Key： BNWNCVHANYORFN-UHFFFAOYSA-N
• SMILES： F/C(/C(=O)OCC)=C(/C)\C

Computed Properties

• Exact Mass: 247.92398
• Monoisotopic Mass: 146.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.999
• Melting Point: 54-56°C
• Boiling Point: 162 ºC
• Flash Point: 51 ºC
• Refractive Index: 1.564
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on ethyl 2-fluoro-3-methylbut-2-enoate

Comprehensive Overview of Ethyl 2-Fluoro-3-Methylbut-2-Enoate (CAS No. 685-89-2)

Ethyl 2-fluoro-3-methylbut-2-enoate (CAS No. 685-89-2) is a fluorinated ester compound that has garnered significant attention in recent years due to its versatile applications in organic synthesis, pharmaceuticals, and agrochemicals. With the increasing demand for fluorinated compounds in modern chemistry, this ester stands out for its unique structural properties and reactivity. Researchers and industry professionals frequently search for terms like "ethyl 2-fluoro-3-methylbut-2-enoate synthesis", "CAS 685-89-2 applications", and "fluorinated esters in drug development", highlighting its relevance in contemporary scientific discourse.

The molecular structure of ethyl 2-fluoro-3-methylbut-2-enoate features a fluoro-substituted alkene moiety, which imparts distinct electronic and steric effects. This makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the field of medicinal chemistry. Recent studies have explored its potential as a building block for bioactive compounds, with a focus on its role in enhancing metabolic stability and bioavailability. Keywords such as "fluoroalkene derivatives" and "ester functional group reactivity" are often associated with this compound in academic literature and patent filings.

In the context of green chemistry, ethyl 2-fluoro-3-methylbut-2-enoate has been investigated for its compatibility with sustainable synthetic methodologies. The growing interest in environmentally friendly fluorination techniques has led to innovations in its production, reducing the reliance on hazardous reagents. Searches for "green synthesis of fluorinated esters" and "CAS 685-89-2 eco-friendly processes" reflect this trend, aligning with global efforts to minimize the environmental impact of chemical manufacturing.

From a commercial perspective, ethyl 2-fluoro-3-methylbut-2-enoate is utilized in the fragrance and flavor industry due to its subtle yet distinctive olfactory properties. Its incorporation into high-value specialty chemicals has been documented in several market reports, with analysts predicting steady growth in demand. Queries like "ethyl 2-fluoro-3-methylbut-2-enoate market trends" and "fluorinated esters in perfumery" underscore its economic significance beyond laboratory applications.

Safety and handling of ethyl 2-fluoro-3-methylbut-2-enoate are also critical topics among professionals. While not classified as a hazardous material under most regulatory frameworks, proper storage conditions—such as protection from moisture and extreme temperatures—are emphasized in technical datasheets. Frequently asked questions include "CAS 685-89-2 storage guidelines" and "stability of fluorinated esters", indicating a practical focus among end-users.

In summary, ethyl 2-fluoro-3-methylbut-2-enoate (CAS No. 685-89-2) represents a compelling case study in the intersection of synthetic chemistry, industrial applications, and sustainability. Its multifaceted utility ensures continued relevance in both academic research and commercial sectors, as evidenced by persistent search trends and scientific publications. Future developments may further expand its role in emerging fields such as material science and bioconjugation chemistry.